Cas no 130445-56-6 (C-(5-Methoxy-1-methyl-1H-indol-2-yl)-methylamine)

• Product Name: C-(5-Methoxy-1-methyl-1H-indol-2-yl)-methylamine
• CAS No: 130445-56-6
• MF: C₁₁H₁₄N₂O
• MW: 190.241662502289
• CID: 2898092
• PubChem ID: 9990093
• Update Time: 2025-04-21

C-(5-Methoxy-1-methyl-1H-indol-2-yl)-methylamine Chemical and Physical Properties

Names and Identifiers

• 130445-56-6
• CHEMBL4584083
• 5-Methoxy-1-methyl-1H-indole-2-methanamine
• (5-Methoxy-1-methyl-1H-indol-2-yl)methanamine
• SCHEMBL9515354
• DTXSID901266432
• C-(5-Methoxy-1-methyl-1H-indol-2-yl)-methylamine

• Inchi： 1S/C11H14N2O/c1-13-9(7-12)5-8-6-10(14-2)3-4-11(8)13/h3-6H,7,12H2,1-2H3
• InChI Key： ULZISDNETJRHEW-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC2=C(C=1)C=C(CN)N2C

Computed Properties

• Exact Mass: 190.110613074Da
• Monoisotopic Mass: 190.110613074Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 40.2Ų